Cas no 20172-33-2 (Hexanamide, N-(4-methylphenyl)-)

• Product Name: Hexanamide, N-(4-methylphenyl)-
• CAS No: 20172-33-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1391119
• PubChem ID: 3464524
• Update Time: 2025-04-20

Hexanamide, N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanamide, N-(4-methylphenyl)-
• N-(4-methylphenyl)hexanamide
• SCHEMBL26420478
• AKOS003463593
• DTXSID30392723
• 20172-33-2

• Inchi： 1S/C13H19NO/c1-3-4-5-6-13(15)14-12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3,(H,14,15)
• InChI Key： FSMSLSXCYGMFCV-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1